Cas no 1172347-26-0 (N-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl-1-methyl-1H-pyrazole-5-carboxamide)

• Product Name: N-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl-1-methyl-1H-pyrazole-5-carboxamide
• CAS No: 1172347-26-0
• MF: C₁₂H₁₃N₇O₂
• MW: 287.277320623398
• CID: 6237320
• PubChem ID: 42110509
• Update Time: 2025-07-22

N-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl-1-methyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl-1-methyl-1H-pyrazole-5-carboxamide
• AKOS024496000
• 1172347-26-0
• N-(5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide
• N-[5-(1,5-dimethylpyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-2-methylpyrazole-3-carboxamide
• F5086-0254
• N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide

• Inchi： 1S/C12H13N7O2/c1-7-6-8(17-18(7)2)11-15-16-12(21-11)14-10(20)9-4-5-13-19(9)3/h4-6H,1-3H3,(H,14,16,20)
• InChI Key： QFVNNSMNJJIZTI-UHFFFAOYSA-N
• SMILES： O1C(=NN=C1C1C=C(C)N(C)N=1)NC(C1=CC=NN1C)=O

Computed Properties

• Exact Mass: 287.11307268g/mol
• Monoisotopic Mass: 287.11307268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl-1-methyl-1H-pyrazole-5-carboxamide

Introduction to N-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl-1-methyl-1H-pyrazole-5-carboxamide (CAS No. 1172347-26-0)

N-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl-1-methyl-1H-pyrazole-5-carboxamide, identified by its CAS number 1172347-26-0, is a complex organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of heterocyclic molecules that exhibit a wide range of biological activities, making it a promising candidate for further investigation in drug discovery.

The molecular structure of N-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl-1-methyl-1H-pyrazole-5-carboxamide is characterized by the presence of multiple heterocyclic rings, including pyrazole and oxadiazole moieties. These structural features contribute to its unique chemical properties and potential biological functions. The compound's ability to interact with various biological targets makes it an intriguing subject for studying its pharmacological effects.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific biological pathways. N-\*5-(1,5-dimethyl-1H-pyrazol-3-yi)-1,3,4-oxadiazol2-yl-1-methyl1H-pyrazole-5-carboxamide

The compound's pyrazole and oxadiazole rings are known to be privileged scaffolds in medicinal chemistry due to their ability to modulate various biological processes. For instance, pyrazole derivatives have been widely studied for their anti-inflammatory, antiviral, and anticancer properties. Similarly, oxadiazole compounds have shown promise in the treatment of neurological disorders and infectious diseases. The combination of these two heterocyclic systems in N-\*5-(1,5-dimethyl1H-pyrazole-3-yi)-1,3,4-oxadiazol2-yl-

The synthesis of N-\*5-(,dimethyl,,H-*pyrazole-*3-yi)-*,3,4-o*xadia*zo*le*-*2-yi*-*,methyl*,-*H*-pyrazole*-*-

In conclusion, N--\**--\*--\*\*\*\*\*\*\*\*\*\*\*\*\*